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Compound of Interest

Compound Name: 2,2-Diphenylethanol

Cat. No.: B156489

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known stability and
recommended storage conditions for 2,2-Diphenylethanol (CAS No. 1883-32-5). Due to a lack
of specific published degradation studies for this compound, this document also presents a
framework for assessing its stability, including theoretical degradation pathways and
generalized experimental protocols based on established principles of pharmaceutical stability
testing.

Physicochemical Properties

A summary of the key physicochemical properties of 2,2-Diphenylethanol is presented in
Table 1. This data is essential for designing and interpreting stability studies.

Property Value References
Molecular Formula C14H140 [11[2]
Molecular Weight 198.26 g/mol [2][3]

White to off-white crystalline
Appearance ) [1114]
solid/powder

Melting Point 53-62 °C [1][3][4]

Boiling Point 190-192 °C at 12 mmHg [3114]
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Recommended Storage and Handling

Proper storage is crucial to maintain the integrity and purity of 2,2-Diphenylethanol. Based on
information from safety data sheets (SDS) and chemical suppliers, the following conditions are

recommended.
Condition Recommendation References
Temperature Store at 0 - 8 °C (refrigerated). [4]
Keep containers tightly closed
Atmosphere in a dry, cool, and well-

ventilated place.

- Avoid strong oxidizing agents
Incompatibilities
and strong bases.

Handle in accordance with
) good industrial hygiene and
General Handling ) ]
safety practices. Avoid dust

formation.

One supplier notes the potential for peroxide formation upon prolonged storage and
recommends to "Date container and periodically test for peroxides."”

Potential Degradation Pathways (Theoretical)

While specific experimental data on the degradation of 2,2-Diphenylethanol is not publicly
available, its chemical structure—a primary alcohol with two phenyl groups on the adjacent
carbon—suggests several potential degradation pathways under stress conditions. These
pathways are analogous to those observed for other organic molecules with similar functional

groups.

Oxidative Degradation

The primary alcohol moiety is susceptible to oxidation. Mild oxidation could yield the
corresponding aldehyde, 2,2-diphenylacetaldehyde. Further oxidation under more stringent
conditions could lead to the formation of 2,2-diphenylacetic acid.
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Caption: Theoretical Oxidative Degradation Pathway of 2,2-Diphenylethanol.

Dehydration (Thermal/Acidic Conditions)

Under thermal stress or in the presence of a strong acid, 2,2-Diphenylethanol could undergo
dehydration to form an alkene, 1,1-diphenylethene.

Caption: Theoretical Dehydration Pathway of 2,2-Diphenylethanol.

Framework for Stability Assessment: Forced
Degradation Studies

To definitively determine the stability of 2,2-Diphenylethanol and identify its degradation
products, a forced degradation (stress testing) study should be performed. Such studies are
essential for developing and validating stability-indicating analytical methods.[5][6] The general
workflow and conditions for a forced degradation study are outlined below.

General Workflow

Preparation

Prepare Solutions of
2,2-Diphenylethanol

Stress Conditions

Acid Hydrolysis Base Hydrolysis Oxidation Thermal Stress Photolytic Stress
(e.g., 0.1 M HCI) (e.g., 0.1 M NaOH) (e.g., 3% H202) (e.g., 60°C) (ICH Q1B)

Analyze Samples by
Stability-Indicating Method (e.g., HPLC)

Evaluyation

Identify & Quantify Degradants
Assess Mass Balance
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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